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Introduction

2-Methylthioadenosine triphosphate (2-Mesatp) is a stable and potent analog of adenosine
triphosphate (ATP) that serves as a valuable pharmacological tool for investigating purinergic
signaling. It exhibits agonist activity at several P2X and P2Y purinergic receptors, which are
involved in a myriad of physiological processes, making 2-Mesatp a critical probe for dissecting
the roles of these receptors in health and disease. This technical guide provides a
comprehensive overview of 2-Mesatp, including its receptor selectivity, detailed experimental
protocols for its use, and an exploration of its metabolic stability, to assist researchers in its
effective application.

Core Properties of 2-Mesatp

2-Mesatp is an analog of ATP where a methylthio group replaces the hydrogen atom at the 2-
position of the adenine ring. This modification confers increased potency at certain P2
receptors and enhanced stability against enzymatic degradation by ectonucleotidases
compared to ATP.
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Chemical Structure:

o |[UPAC Name: [[(2R,3S,4R,5R)-5-(6-amino-2-methylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-
2-yllmethoxy-hydroxyphosphoryl] phosphono hydrogen phosphate

e Molecular Formula: C11H1eNs013P3S

e Molecular Weight: 553.28 g/mol

Data Presentation: Receptor Selectivity and Potency

The utility of 2-Mesatp as a pharmacological probe is defined by its potency and selectivity for
various purinergic receptor subtypes. The following tables summarize the available quantitative
data for 2-Mesatp activity at human P2Y and P2X receptors. It is important to note that the
agonist action of 2-Mesatp at the P2Y1 receptor has been a subject of debate, with some
studies suggesting its effects are due to contamination with 2-methylthioadenosine diphosphate
(2-MeSADP), while others have demonstrated its direct agonist activity.[1][2][3]

Table 1: Agonist Potency (ECso) of 2-Mesatp at Human P2Y Receptors
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Receptor Subtype ECso (nM) Comments Reference(s)
Potent agonist. Some
reports suggest
P2Y1 ~8-27 P _ 99 o [4][5][6]
antagonist activity of
the pure compound.
P2Y2 >1000 Weak or inactive.
P2Ya >1000 Weak or inactive.
] Not a preferred
P2Ye Inactive ] [7]
agonist.
P2Y11 ~13,800 Weak agonist.
Significantly less
P2Y12 Weak agonist potent than 2- [8]
MeSADP.
P2Y13 ~79 Potent agonist.
] Not activated by
P2Y14 Inactive

adenine nucleotides.

Table 2: Agonist Potency (ECso) of 2-Mesatp at Human P2X Receptors

Receptor Subtype ECso (nM) Comments Reference(s)
P2X1 54 Potent agonist. [4]19]
P2X> Inactive/Weak .Generél.ly considered [4]
insensitive.
P2Xs 350 Moderate agonist. [419]
P2Xa 2,000 Partial agonist. [10]
P2Xs Weak agonist [1]
P2Xe Weak agonist [1]
P2X7 >10,000 Very weak or inactive. [10]
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Signaling Pathways and Experimental Workflows

The activation of P2Y and P2X receptors by 2-Mesatp initiates distinct downstream signaling
cascades. P2Y receptors are G protein-coupled receptors (GPCRSs), with subtypes coupling to
different G proteins to modulate intracellular second messengers. P2X receptors are ligand-
gated ion channels that mediate cation influx upon activation.

Click to download full resolution via product page

P2Y1/P2Y11 receptor signaling pathway initiated by 2-Mesatp.

o

Click to download full resolution via product page

P2X1/P2Xs receptor signaling pathway initiated by 2-Mesatp.

Experimental Protocols
Intracellular Calcium Mobilization Assay

This protocol describes the measurement of intracellular calcium ([Ca2*]i) mobilization in
response to 2-Mesatp stimulation in a cell line recombinantly expressing a P2Y receptor of
interest (e.g., HEK293 cells).

Materials:
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o HEK293 cells stably expressing the human P2Y1 receptor

o DMEM supplemented with 10% FBS, 1% penicillin-streptomycin

e Fura-2 AM or Fluo-4 AM calcium indicator dye

e Pluronic F-127

e Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

e 2-Mesatp stock solution (e.g., 10 mM in water)

o Fluorescence plate reader or fluorescence microscope with ratiometric imaging capabilities
Protocol:

e Cell Culture: Culture HEK293-P2Y1 cells in DMEM in a T-75 flask until 80-90% confluent.

o Cell Plating: Seed the cells into a 96-well black, clear-bottom plate at a density of 50,000-
100,000 cells per well and allow them to adhere overnight.

e Dye Loading:

o Prepare a loading buffer containing 2-5 uM Fura-2 AM or Fluo-4 AM and 0.02% Pluronic
F-127 in HBSS.

o Aspirate the culture medium from the wells and wash once with HBSS.
o Add 100 pL of the loading buffer to each well.
o Incubate the plate at 37°C for 30-60 minutes in the dark.

e Washing: Aspirate the loading buffer and wash the cells twice with 200 pL of HBSS to
remove extracellular dye. After the final wash, add 100 pL of HBSS to each well.

e Calcium Measurement:

o Place the plate in a fluorescence plate reader pre-heated to 37°C.
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o Set the excitation wavelengths to 340 nm and 380 nm and the emission wavelength to 510
nm for Fura-2. For Fluo-4, use an excitation of 488 nm and emission of 520 nm.

o Establish a stable baseline fluorescence reading for approximately 1-2 minutes.

o Add the desired concentration of 2-Mesatp (e.g., in a 10X concentration to achieve a final
concentration range of 1 nM to 10 uM) to the wells using the instrument's injector or by
manual pipetting.

o Continue recording the fluorescence for an additional 3-5 minutes to capture the full
response.

Data Analysis: For Fura-2, calculate the ratio of the fluorescence intensity at 340 nm
excitation to that at 380 nm excitation. For Fluo-4, express the fluorescence intensity as a
change relative to the baseline (AF/Fo). Plot the peak response against the logarithm of the
2-Mesatp concentration to determine the ECso value.
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Workflow for the intracellular calcium mobilization assay.
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Inositol Monophosphate (IP1) Accumulation Assay

This protocol describes a method to measure the accumulation of inositol monophosphate
(IP1), a stable downstream metabolite of inositol trisphosphate (IPs), following stimulation of
Gqg-coupled P2Y receptors with 2-Mesatp. This is often performed using a commercially
available HTRF® (Homogeneous Time-Resolved Fluorescence) assay Kkit.

Materials:

HEK293 cells stably expressing the human P2Y1 receptor

DMEM supplemented with 10% FBS, 1% penicillin-streptomycin

IP-One HTRF® assay kit (containing IP1-d2 conjugate, anti-IP1 cryptate, and lysis buffer)

Stimulation buffer containing LiCl (typically provided in the kit)

2-Mesatp stock solution

HTRF-compatible plate reader
Protocol:

e Cell Culture and Plating: Culture and plate the cells in a 96-well or 384-well white plate as
described in the calcium mobilization assay protocol.

e Cell Stimulation:
o Aspirate the culture medium.
o Add the stimulation buffer containing LiCl to each well. LiCl inhibits the degradation of IP1.
o Add varying concentrations of 2-Mesatp to the wells.

o Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes) to allow for IP1
accumulation.

e Cell Lysis and Detection:
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o Add the lysis buffer containing the IP1-d2 conjugate and the anti-IP1 cryptate to each well.

o Incubate the plate at room temperature for 1 hour in the dark to allow for the immunoassay
to reach equilibrium.

HTRF Measurement:

o Read the plate on an HTRF-compatible plate reader, measuring the fluorescence emission
at both 620 nm (cryptate) and 665 nm (d2).

Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm) * 10,000. The signal is inversely
proportional to the amount of IP1 produced. Generate a standard curve using the IP1
standards provided in the kit. Use the standard curve to determine the concentration of IP1 in
the samples. Plot the IP1 concentration against the logarithm of the 2-Mesatp concentration
to determine the ECso value.
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Workflow for the inositol monophosphate (IP1) accumulation assay.
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Metabolic Stability and Considerations

The methylthio modification at the 2-position of the adenine ring enhances the stability of 2-
Mesatp against degradation by ectonucleotidases compared to ATP.[1] Ectonucleotidases,
such as the E-NTPDase family (e.g., CD39), are cell surface enzymes that hydrolyze
extracellular ATP and ADP to terminate purinergic signaling.[11][12][13] While more stable than
ATP, 2-Mesatp is not completely resistant to hydrolysis and can be metabolized, which should
be a consideration in experimental design, particularly in long-duration experiments or in
tissues with high ectonucleotidase activity. The primary metabolic pathway is likely the
sequential hydrolysis of the phosphate chain, leading to 2-MeSADP, 2-MeSAMP, and finally 2-
methylthioadenosine.

Limitations and Advantages:
Advantages:

» Higher Potency: More potent than ATP at several P2 receptor subtypes, particularly P2Y1
and P2X1.[4][9]

» Increased Stability: More resistant to degradation by ectonucleotidases than ATP, providing a
more sustained signal.[1]

« Commercially Available: Readily available from various chemical suppliers.
Limitations:

o Lack of Complete Selectivity: Activates multiple P2Y and P2X receptor subtypes, which can
complicate the interpretation of results in systems expressing multiple receptors.

o Potential for Metabolism: Although more stable than ATP, it can still be degraded, potentially
leading to the formation of other active metabolites like 2-MeSADP.

o Controversial P2Y1 Activity: The debate over its intrinsic agonist versus antagonist activity at
the P2Y1 receptor necessitates careful interpretation of data and the use of highly purified 2-
Mesatp.[1][2][3]

Conclusion
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2-Mesatp remains a cornerstone pharmacological tool for the study of purinergic signaling. Its
enhanced potency and stability over the endogenous ligand ATP make it an invaluable probe
for activating specific P2 receptor subtypes. However, researchers must be mindful of its lack of
absolute selectivity and potential for metabolic degradation. By carefully considering these
factors and employing the detailed experimental protocols outlined in this guide, scientists can
effectively leverage 2-Mesatp to unravel the complex roles of purinergic signaling in physiology
and disease, ultimately aiding in the development of novel therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Mesatp as a Purinergic Signaling Probe: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194090/docs#2-mesatp-as-a-purinergic-signaling-
probe-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7930398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7930398/
https://www.researchgate.net/figure/EC-50-values-for-key-P2X-7-constructs-used-in-this-study_tbl1_6762153
https://pubmed.ncbi.nlm.nih.gov/37051019/
https://pubmed.ncbi.nlm.nih.gov/37051019/
https://www.benchchem.com/product/b1194090/docs#2-mesatp-as-a-purinergic-signaling-probe-an-in-depth-technical-guide
https://www.benchchem.com/product/b1194090/docs#2-mesatp-as-a-purinergic-signaling-probe-an-in-depth-technical-guide
https://www.benchchem.com/product/b1194090/docs#2-mesatp-as-a-purinergic-signaling-probe-an-in-depth-technical-guide
https://www.benchchem.com/product/b1194090/docs#2-mesatp-as-a-purinergic-signaling-probe-an-in-depth-technical-guide
https://www.benchchem.com/product/b1194090?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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